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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcitriol-13C3, an isotopically labeled
form of Calcitriol, the biologically active metabolite of Vitamin D. This document covers its
chemical structure, a plausible synthetic pathway, and its critical role in cellular signaling
pathways. The information presented is intended to support research and development
activities where Calcitriol-13C3 is utilized, particularly in studies requiring a stable internal
standard for mass spectrometry-based quantification.

Chemical Structure and Physicochemical Properties

Calcitriol-13C3 is Calcitriol that has been chemically modified to incorporate three carbon-13
(*3C) isotopes. This isotopic labeling increases the molecular weight of the compound by three
units, allowing it to be distinguished from its endogenous, unlabeled counterpart by mass
spectrometry, without altering its chemical properties. This makes it an ideal internal standard
for quantitative bioanalysis.[1][2]

The fundamental structure of Calcitriol consists of a steroid backbone, characterized by four
fused rings (A, B, C, and D), and a side chain. The key structural features conferring its
biological activity are the hydroxyl groups at positions 1a, 33, and 25.

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11939766?utm_src=pdf-interest
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.medchemexpress.com/calcitriol-13c3.html
https://immunomart.org/product/calcitriol-13c3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The key quantitative data for Calcitriol and its *3C-labeled analog are summarized in the table

below.
Property Calcitriol (Unlabeled) Calcitriol-13C3
Molecular Formula C27H4403][3][4] C2413C3H4403[2]
Molar Mass 416.64 g/mol [3][4] Approx. 419.66 g/mol
1a,25-Dihydroxyvitamin D3, 1,25-Dihydroxyvitamin D3-
Synonyms
1,25(0H)2Ds 13C3[1][5][6]1[7]
CAS Number 32222-06-3[3] Not available

Synthesis Pathway

The synthesis of Calcitriol-13C3 involves a multi-step chemical process. While the precise,
proprietary methods used by commercial manufacturers are not publicly disclosed, a plausible
pathway can be constructed based on established total synthesis routes for Calcitriol and
common isotopic labeling techniques. The general strategy involves the synthesis of the A-ring
and the CD-ring system (the hydrindanone core), followed by their coupling. The 13C labels are
typically introduced into a precursor of one of these fragments.

Biosynthesis of Endogenous Calcitriol

To understand the context, it is useful to first visualize the natural production of Calcitriol in the
body. This is a tightly regulated enzymatic pathway occurring in the skin, liver, and kidneys.[8]
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Synthesis of Introduction of *Cs Label
CD-Ring Fragment (e.9., Grignard reaction with “C-acetone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b11939766#calcitriol-13c3-chemical-
structure-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/calcitriol-13c3.html?locale=ko-KR
https://www.medchemexpress.com/calcitriol-13c3.html?locale=fr-FR
https://synapse.patsnap.com/article/what-is-the-mechanism-of-calcitriol
https://www.benchchem.com/product/b11939766#calcitriol-13c3-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/product/b11939766#calcitriol-13c3-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/product/b11939766#calcitriol-13c3-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/product/b11939766#calcitriol-13c3-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11939766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

